Cas no 691007-09-7 (Risperidone E-Oxime)

Risperidone E-Oxime is a key intermediate in the synthesis of risperidone, an important antipsychotic medication used to treat schizophrenia and bipolar disorder. This compound is characterized by its oxime functional group, which plays a crucial role in the subsequent chemical transformations to form the active pharmaceutical ingredient (API). The E-configuration of the oxime ensures high selectivity and efficiency in the synthesis process, contributing to improved yield and purity of the final product. Its stability under controlled conditions makes it suitable for large-scale pharmaceutical manufacturing. Risperidone E-Oxime is widely utilized in research and industrial settings due to its reliability and consistent performance in producing high-quality risperidone.
Risperidone E-Oxime structure
Risperidone E-Oxime structure
Product Name:Risperidone E-Oxime
CAS No:691007-09-7
MF:C23H28F2N4O2
MW:430.490832328796
CID:826590
PubChem ID:46782889
Update Time:2025-07-02

Risperidone E-Oxime Chemical and Physical Properties

Names and Identifiers

    • Risperidone E-Oxime
    • Risperidone E-Oxime Impurity
    • 3-[2-[4-[(E)-C-(2,4-difluorophenyl)-N-hydroxycarbonimidoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • Risperidone E-Oxime Impurity
    • Risperidone impurity, E-oxime- [USP]
    • A899894
    • SCHEMBL5261132
    • RISPERIDONE IMPURITY, E-OXIME- [USP IMPURITY]
    • 2-Fluoro risperidone E-oxime
    • (E)-4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-[(2,4-difluorophenyl)(hydroxyimino)methyl]-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-
    • Q27254580
    • 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-((E)-(2,4-difluorophenyl)(hydroxyimino)methyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-
    • AKOS040736673
    • 3-[2-[4-[(Z)-(2,4-Difluorophenyl)(hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; Risperidone Imp. B (EP); Risperidone Impurity B
    • Risperidone specified impurity A [EP]
    • 691007-09-7
    • RISPERIDONE IMPURITY A [EP IMPURITY]
    • 3-(2-(4-((E)-(2,4-Difluorophenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
    • CS-0109796
    • HY-135194
    • UNII-MG83X8A10T
    • MG83X8A10T
    • Risperidone Imp. A
    • Risperidone Z-oxime
    • DTXSID201035868
    • DA-77479
    • Inchi： 1S/C23H28F2N4O2/c1-15-18(23(30)29-10-3-2-4-21(29)26-15)9-13-28-11-7-16(8-12-28)22(27-31)19-6-5-17(24)14-20(19)25/h5-6,14,16,31H,2-4,7-13H2,1H3/b27-22+
    • InChI Key： BRCINVRBDDVLDW-HPNDGRJYSA-N
    • SMILES： FC1C=C(C=CC=1/C(/C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1)=N/O)F

Computed Properties

  • Exact Mass: 425.22300
  • Monoisotopic Mass: 430.21803247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.34
  • Melting Point: 157-161°C (dec.)
  • Boiling Point: 569°C at 760 mmHg
  • Flash Point: 297.9°C
  • Refractive Index: 1.63
  • PSA: 79.68000
  • LogP: 3.45800
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Risperidone E-Oxime Security Information

Risperidone E-Oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R525015-2.5mg
Risperidone E-Oxime
 691007-09-7
2.5mg
 $ 227.00 2023-09-06
TRC
R525015-5mg
Risperidone E-Oxime
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5mg
 $ 397.00 2023-09-06
TRC
R525015-10mg
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10mg
 $ 729.00 2023-09-06
TRC
R525015-25mg
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 691007-09-7
25mg
 $ 1629.00 2023-04-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73928-1mg
Risperidone E-oxime
 691007-09-7 98%
1mg
 ￥1312.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73928-5mg
Risperidone E-oxime
 691007-09-7 98%
5mg
 ￥5673.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73928-10mg
Risperidone E-oxime
 691007-09-7 98%
10mg
 ￥8989.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73928-500ug
Risperidone E-oxime
 691007-09-7 98%
500ug
 ￥740.00 2022-04-26
Biosynth
IR27738-1 mg
Risperidone E-oxime impurity
 691007-09-7
1mg
 Please enquire 2023-01-04
Biosynth
IR27738-2 mg
Risperidone E-oxime impurity
 691007-09-7
2mg
 Please enquire 2023-01-04

Risperidone E-Oxime Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:691007-09-7)Risperidone E-Oxime
Order Number:A899894
Stock Status:in Stock
Quantity:1mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):247.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:691007-09-7)Risperidone E-Oxime
A899894
Purity:99%
Quantity:1mg
Price ($):247.0
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